Cas no 307551-69-5 (2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate
• CAS No: 307551-69-5
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 6163094
• PubChem ID: 1583813
• Update Time: 2025-07-22

2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate
• SR-01000456749
• 2-ME-5-(2-METHYL-BENZOYLOXY)-BENZOFURAN-3-CARBOXYLIC ACID 2-METHOXY-ETHYL ESTER
• SR-01000456749-1
• 307551-69-5
• F0821-0053
• AKOS001486877
• 2-methoxyethyl 2-methyl-5-(2-methylbenzoyl)oxy-1-benzofuran-3-carboxylate
• 2-methoxyethyl 2-methyl-5-((2-methylbenzoyl)oxy)benzofuran-3-carboxylate

• Inchi： 1S/C21H20O6/c1-13-6-4-5-7-16(13)20(22)27-15-8-9-18-17(12-15)19(14(2)26-18)21(23)25-11-10-24-3/h4-9,12H,10-11H2,1-3H3
• InChI Key： FCURJJBDKPTQEY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCCOC)C2C=C(C=CC1=2)OC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 368.12598835g/mol
• Monoisotopic Mass: 368.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate

Comprehensive Overview of 2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate (CAS No. 307551-69-5)

2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate (CAS No. 307551-69-5) is a synthetic organic compound belonging to the benzofuran carboxylate family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its unique chemical properties, such as its ester linkage and benzofuran backbone, which contribute to its versatility in various chemical reactions and formulations.

The molecular structure of 2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate features a benzofuran core substituted with a methoxyethyl ester group at the 3-position and a 2-methylbenzoyloxy moiety at the 5-position. These functional groups enhance its solubility in organic solvents and improve its reactivity in synthetic pathways. The compound's CAS No. 307551-69-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.

In the pharmaceutical industry, benzofuran derivatives like this compound are often investigated for their bioactive properties. Recent studies suggest potential applications in drug development, particularly in targeting specific enzymes or receptors. The 2-methylbenzoyloxy substituent, for instance, may influence the compound's binding affinity, making it a candidate for further pharmacological research. Additionally, its ester functionality allows for easy modification, enabling the creation of prodrugs or controlled-release formulations.

From an agrochemical perspective, 2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate could play a role in the development of novel pesticides or herbicides. Its benzofuran scaffold is known to exhibit pesticidal activity, and the addition of the methoxyethyl group may enhance its environmental stability. This aligns with the growing demand for eco-friendly agrochemicals that minimize ecological impact while maintaining efficacy.

Material science is another field where this compound shows promise. Its aromatic structure and ester linkages make it a potential building block for polymers or coatings with specific mechanical or thermal properties. Researchers are particularly interested in its ability to form hydrogen bonds and other intermolecular interactions, which could lead to advanced materials with tailored functionalities.

The synthesis of 2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate typically involves multi-step organic reactions, including esterification and benzoylation. Optimizing these processes is a key focus for chemists, as it impacts the compound's purity, yield, and scalability. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, such as using catalytic methods or biodegradable solvents.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the accurate identification and quantification of the compound, which is critical for quality control in industrial applications. The CAS No. 307551-69-5 is often referenced in these analytical reports to maintain consistency across studies.

In conclusion, 2-methoxyethyl 2-methyl-5-(2-methylbenzoyloxy)-1-benzofuran-3-carboxylate (CAS No. 307551-69-5) is a multifaceted compound with broad potential across multiple industries. Its unique chemical structure, combined with ongoing research into its applications, positions it as a valuable subject for further exploration. As scientific and industrial communities continue to seek innovative solutions, this compound is likely to remain a focal point in the development of new technologies and products.